Cas no 115716-98-8 ((2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile)
(2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-DICHLOROPHENYL)-3-HYDROXYACRYLONITRILE
- (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
-
- MDL: MFCD00141627
- Inchi: 1S/C9H5Cl2NO/c10-7-1-2-8(9(11)3-7)6(4-12)5-13/h1-3,5,13H/b6-5+
- InChI Key: JYYKWIXMUMUGGD-AATRIKPKSA-N
- SMILES: C(#N)/C(/C1=CC=C(Cl)C=C1Cl)=C\O
(2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33075-1g |
(2Z)-2-(2,4-Dichlorophenyl)-3-hydroxyprop-2-enenitrile |
115716-98-8 | tech | 1g |
£1078.00 | 2025-02-19 | |
| abcr | AB342814-100 mg |
2-(2,4-Dichlorophenyl)-3-hydroxyacrylonitrile; . |
115716-98-8 | 100MG |
€208.80 | 2022-06-10 | ||
| abcr | AB342814-500 mg |
2-(2,4-Dichlorophenyl)-3-hydroxyacrylonitrile, 90%; . |
115716-98-8 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB342814-1 g |
2-(2,4-Dichlorophenyl)-3-hydroxyacrylonitrile, 90%; . |
115716-98-8 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| Key Organics Ltd | 7F-018-1MG |
2-(2,4-dichlorophenyl)-3-hydroxyacrylonitrile |
115716-98-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 7F-018-5MG |
2-(2,4-dichlorophenyl)-3-hydroxyacrylonitrile |
115716-98-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 7F-018-10MG |
2-(2,4-dichlorophenyl)-3-hydroxyacrylonitrile |
115716-98-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 7F-018-0.5G |
2-(2,4-dichlorophenyl)-3-hydroxyacrylonitrile |
115716-98-8 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 7F-018-1G |
2-(2,4-dichlorophenyl)-3-hydroxyacrylonitrile |
115716-98-8 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 7F-018-5G |
2-(2,4-dichlorophenyl)-3-hydroxyacrylonitrile |
115716-98-8 | >90% | 5g |
£3080.00 | 2025-02-09 |
(2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
Introduction to (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile (CAS No. 115716-98-8)
(2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile (CAS No. 115716-98-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and a hydroxypropenitrile moiety. These structural elements contribute to its potential applications in various scientific and medical domains.
The chemical structure of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile can be represented as follows: the molecule consists of a propenitrile backbone with a hydroxyl group attached to the second carbon atom. The propenitrile moiety is further substituted with a 2,4-dichlorophenyl group at the first carbon atom. This arrangement imparts specific chemical properties that make the compound an interesting subject for research and development.
In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile. Studies have shown that this compound exhibits promising antiviral and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile effectively inhibits the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action involves the disruption of viral protein synthesis, thereby preventing viral replication.
Beyond its antiviral properties, (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile has also shown potential as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with specific signaling pathways involved in cell proliferation and survival. These findings suggest that (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile could be a valuable lead compound for the development of novel anticancer drugs.
The synthesis of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile has been extensively studied to optimize yield and purity. One common synthetic route involves the condensation of 3-chloroacrolein with 4-chloroaniline followed by subsequent reactions to introduce the hydroxyl and nitrile groups. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste production.
The physical properties of (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
In terms of safety and handling, it is important to note that while (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
The future prospects for (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
In conclusion, (2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile
115716-98-8 ((2Z)-2-(2,4-dichlorophenyl)-3-hydroxyprop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)